Cas no 2172525-96-9 ({1-(3-ethyl-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine)

{1-(3-Ethyl-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine is a heterocyclic amine derivative featuring a pyrazole core linked to an azetidine ring via a methylene bridge. This compound exhibits structural versatility, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of both pyrazole and azetidine moieties enhances its potential as a scaffold for bioactive molecule design, particularly in targeting selective receptor modulation. Its well-defined stereochemistry and functional groups allow for precise derivatization, facilitating the development of novel therapeutic agents. The compound's stability and synthetic accessibility further support its utility in high-throughput screening and lead optimization studies.
{1-(3-ethyl-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine structure
2172525-96-9 structure
Product Name:{1-(3-ethyl-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine
CAS No:2172525-96-9
MF:C11H20N4
MW:208.303301811218
CID:6052305
PubChem ID:165505857
Update Time:2025-11-01

{1-(3-ethyl-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-(3-ethyl-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine
    • {1-[(3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine
    • EN300-1282235
    • 2172525-96-9
    • Inchi: 1S/C11H20N4/c1-3-9-6-11(14(2)13-9)8-15-5-4-10(15)7-12/h6,10H,3-5,7-8,12H2,1-2H3
    • InChI Key: FWDVTRFFOZWTNA-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC(CC)=NN2C)CCC1CN

Computed Properties

  • Exact Mass: 208.16879665g/mol
  • Monoisotopic Mass: 208.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 47.1Ų

{1-(3-ethyl-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1282235-0.05g
{1-[(3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine
2172525-96-9
0.05g
$1188.0 2023-06-07
Enamine
EN300-1282235-0.1g
{1-[(3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine
2172525-96-9
0.1g
$1244.0 2023-06-07
Enamine
EN300-1282235-0.25g
{1-[(3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine
2172525-96-9
0.25g
$1300.0 2023-06-07
Enamine
EN300-1282235-0.5g
{1-[(3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine
2172525-96-9
0.5g
$1357.0 2023-06-07
Enamine
EN300-1282235-1.0g
{1-[(3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine
2172525-96-9
1g
$1414.0 2023-06-07
Enamine
EN300-1282235-2.5g
{1-[(3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine
2172525-96-9
2.5g
$2771.0 2023-06-07
Enamine
EN300-1282235-5.0g
{1-[(3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine
2172525-96-9
5g
$4102.0 2023-06-07
Enamine
EN300-1282235-10.0g
{1-[(3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine
2172525-96-9
10g
$6082.0 2023-06-07
Enamine
EN300-1282235-50mg
{1-[(3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine
2172525-96-9
50mg
$1008.0 2023-10-01
Enamine
EN300-1282235-100mg
{1-[(3-ethyl-1-methyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine
2172525-96-9
100mg
$1056.0 2023-10-01

Additional information on {1-(3-ethyl-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine

Research Briefing on the Latest Advances in Chemical Biology and Medicine: Focus on 2172525-96-9 and {1-(3-ethyl-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine

In recent years, the chemical biology and pharmaceutical industries have witnessed significant advancements in the development of novel compounds with potential therapeutic applications. Among these, the compound with the CAS number 2172525-96-9 and the chemical name {1-(3-ethyl-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine has emerged as a promising candidate for further investigation. This research briefing aims to provide a comprehensive overview of the latest studies and findings related to this compound, highlighting its potential applications, mechanisms of action, and future research directions.

The compound 2172525-96-9, also known as {1-(3-ethyl-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine, belongs to a class of small molecules that have shown significant biological activity in preclinical studies. Recent research has focused on its potential as a modulator of specific biological pathways, particularly those involved in inflammation and immune response. The unique structural features of this compound, including the presence of a pyrazole ring and an azetidine moiety, contribute to its ability to interact with various molecular targets.

One of the key findings from recent studies is the compound's ability to selectively inhibit certain enzymes or receptors that play a critical role in disease progression. For example, preliminary data suggest that 2172525-96-9 may act as a potent inhibitor of a specific kinase involved in inflammatory signaling pathways. This has led to increased interest in its potential application for treating autoimmune diseases and chronic inflammatory conditions. Further in vitro and in vivo studies are underway to validate these findings and explore the compound's therapeutic window and safety profile.

In addition to its potential therapeutic applications, recent research has also explored the synthetic routes and optimization strategies for 2172525-96-9. Advances in organic chemistry have enabled more efficient and scalable synthesis of this compound, which is crucial for its further development as a drug candidate. Researchers have reported improved yields and purity levels through the use of novel catalysts and reaction conditions, paving the way for large-scale production and clinical testing.

Despite these promising developments, several challenges remain in the development of 2172525-96-9 as a viable therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Additionally, the compound's mechanism of action and its interaction with other biological systems require further elucidation to ensure its efficacy and safety in human trials.

In conclusion, the compound 2172525-96-9 and its derivative {1-(3-ethyl-1-methyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine represent a promising area of research in chemical biology and medicine. The latest studies highlight its potential as a modulator of key biological pathways, with applications in treating inflammatory and autoimmune diseases. However, further research is needed to overcome existing challenges and fully realize its therapeutic potential. This briefing underscores the importance of continued investment in this area and the need for collaborative efforts between academia and industry to advance the development of this compound.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk